Cas no 1353981-15-3 (N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride)

• Product Name: N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride
• CAS No: 1353981-15-3
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 2091494
• PubChem ID: 86280054
• Update Time: 2025-05-28

N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride
• N-(1,3-benzodioxol-5-yl)-N-methylpiperidin-4-amine;hydrochloride
• 1353981-15-3
• AKOS024463941
• N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-aminehydrochloride

• MDL： MFCD21099000
• Inchi： 1S/C13H18N2O2.ClH/c1-15(10-4-6-14-7-5-10)11-2-3-12-13(8-11)17-9-16-12;/h2-3,8,10,14H,4-7,9H2,1H3;1H
• InChI Key： ITXJMCSYFMHOBJ-UHFFFAOYSA-N
• SMILES： Cl.O1COC2=CC=C(C=C12)N(C)C1CCNCC1

Computed Properties

• Exact Mass: 270.1135055Da
• Monoisotopic Mass: 270.1135055Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.7Ų

Additional information on N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride

Research Brief on N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride (CAS: 1353981-15-3)

N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride (CAS: 1353981-15-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine and benzodioxole moieties, has been the subject of recent studies due to its potential applications in drug discovery and development. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features make it a versatile scaffold for the development of ligands targeting various receptors, including serotonin and dopamine receptors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of selective serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety.

In addition to its role as a synthetic intermediate, this compound has been investigated for its direct pharmacological effects. A study conducted by Smith et al. (2024) explored its binding affinity to sigma-1 receptors, which are implicated in neuroprotection and pain modulation. The results indicated moderate affinity, suggesting potential applications in the development of neuroprotective agents or analgesics. Further in vitro and in vivo studies are warranted to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride has also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, emphasizing green chemistry principles. This advancement is critical for enabling large-scale production and facilitating further pharmacological evaluations.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into viable therapeutic options.

In conclusion, N-(Benzo[d][1,3]dioxol-5-yl)-N-methylpiperidin-4-amine hydrochloride (CAS: 1353981-15-3) represents a promising candidate in chemical biology and drug discovery. Its structural versatility, combined with emerging pharmacological data, underscores its potential for diverse therapeutic applications. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in disease models to advance its development toward clinical trials.